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In the rapidly advancing field of perovskite photovoltaics, formamidinium lead bromide

(FAPbBr3) and cesium lead bromide (CsPbBr3) have emerged as promising candidates for

high-performance and stable solar cells. This guide provides a comprehensive comparison of

their performance, supported by experimental data, to assist researchers and scientists in the

selection and development of perovskite-based solar cell technologies.

Performance Comparison
A critical evaluation of perovskite solar cells involves the analysis of key photovoltaic

parameters: power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current

density (Jsc), and fill factor (FF). The following table summarizes representative performance

data for FAPbBr3 and CsPbBr3 solar cells, as reported in the literature. It is important to note

that direct comparisons can be challenging due to variations in device architecture, fabrication

methods, and measurement conditions across different studies.
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Parameter
Formamidinium
Lead Bromide
(FAPbBr3)

Cesium Lead
Bromide (CsPbBr3)

Reference

Power Conversion

Efficiency (PCE)
> 8% - 10.61% ~6% - 7.65% [1][2]

Open-Circuit Voltage

(Voc)
1.53 V - 1.56 V ~1.22 V - 1.29 V [1][2][3]

Short-Circuit Current

Density (Jsc)

~6.73 mA/cm² - 7.25

mA/cm²

~2.65 mA/cm² - 4.60

mA/cm²
[2][3]

Fill Factor (FF) ~67.5% - 68.8% ~39.51% - 48.58% [2][3]

Generally, FAPbBr3 solar cells have demonstrated higher power conversion efficiencies,

primarily attributed to their superior open-circuit voltage.[2][4] The wider bandgap of FAPbBr3

(around 2.26 eV) contributes to these high Voc values.[2] In contrast, all-inorganic CsPbBr3

perovskites are noted for their exceptional thermal and structural stability.[3]

Stability Under Operational Stress
The long-term stability of perovskite solar cells remains a critical hurdle for commercialization.

Both FAPbBr3 and CsPbBr3 exhibit notable stability, particularly when compared to their

iodide-based counterparts.

Formamidinium Lead Bromide (FAPbBr3): Unsealed FAPbBr3 devices have shown remarkable

stability, retaining over 95% of their initial efficiency after 150 hours of continuous illumination in

both nitrogen and ambient air with humidity up to 60%.[2] This suggests a high degree of

intrinsic and extrinsic stability.

Cesium Lead Bromide (CsPbBr3): CsPbBr3 is recognized for its superior thermal stability

compared to hybrid organic-inorganic perovskites like methylammonium lead bromide

(MAPbBr3).[3] Studies have shown that CsPbBr3 remains unchanged at temperatures up to

383 K in humid air.[5][6] This inherent stability makes it a compelling candidate for applications

in harsh environments.
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Experimental Protocols
The fabrication and characterization of perovskite solar cells involve a series of well-defined

steps. Below are generalized experimental protocols for solution-processed FAPbBr3 and

CsPbBr3 solar cells.

Device Fabrication
A common device architecture for these solar cells is the n-i-p planar or mesoporous structure,

typically consisting of FTO-coated glass / Electron Transport Layer (ETL) / Perovskite / Hole

Transport Layer (HTL) / Metal Electrode.

1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

The substrates are then treated with UV-ozone to improve the wettability of the surface.

2. Electron Transport Layer (ETL) Deposition:

A compact layer of TiO2 (c-TiO2) is often deposited by spin-coating a precursor solution

(e.g., titanium diisopropoxide bis(acetylacetonate)) followed by annealing at high

temperatures (e.g., 500 °C).

For mesoporous architectures, a layer of mesoporous TiO2 (mp-TiO2) is then spin-coated on

top of the compact layer and sintered. Some studies have shown that treating the

mesoporous TiO2 with lithium can improve device performance.[2]

3. Perovskite Layer Deposition:

Formamidinium Lead Bromide (FAPbBr3): A one-step solution process is commonly used. A

precursor solution containing FAPbBr3 is spin-coated onto the ETL. An anti-solvent, such as

toluene, is often dripped onto the spinning substrate to induce rapid crystallization and form

a uniform film.[7] The film is then annealed at a specific temperature (e.g., 150 °C).

Cesium Lead Bromide (CsPbBr3): A two-step sequential deposition method is frequently

employed. First, a layer of lead bromide (PbBr2) is deposited from a solution in a solvent like
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DMF.[8] Subsequently, a solution of cesium bromide (CsBr) in a solvent like methanol or

water is spin-coated onto the PbBr2 layer.[8] The film is then annealed to facilitate the

conversion to the CsPbBr3 perovskite phase.

4. Hole Transport Layer (HTL) Deposition:

A solution of a hole-transporting material, such as Spiro-OMeTAD, is spin-coated on top of

the perovskite layer. Additives like Li-TFSI and 4-tert-butylpyridine (tBP) are commonly

included to improve conductivity and device performance.

5. Metal Electrode Deposition:

Finally, a metal electrode, typically gold (Au) or silver (Ag), is deposited by thermal

evaporation through a shadow mask to define the active area of the solar cell.

Characterization Techniques
The performance of the fabricated solar cells is evaluated using a suite of characterization

techniques:

Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key

photovoltaic parameters (PCE, Voc, Jsc, FF). The measurement is typically performed under

simulated AM 1.5G solar illumination.

Incident Photon-to-Current Conversion Efficiency (IPCE): Also known as External Quantum

Efficiency (EQE), this measurement determines the ratio of collected charge carriers to

incident photons at each wavelength.

Scanning Electron Microscopy (SEM): Used to visualize the morphology and cross-section of

the solar cell, providing information on layer thicknesses and film quality.

X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the perovskite

film.

UV-Vis Absorption Spectroscopy: To determine the optical bandgap of the perovskite

absorber layer.
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Photoluminescence (PL) Spectroscopy: To investigate charge carrier dynamics and defect

properties within the perovskite film.

Diagrams

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8033826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation

ETL Deposition

Perovskite Deposition

HTL Deposition

Electrode Deposition

Characterization

FTO Substrate Cleaning

UV-Ozone Treatment

Compact TiO2 Deposition

Mesoporous TiO2 Deposition

FAPbBr3 (One-Step) CsPbBr3 (Two-Step)

Spiro-OMeTAD Spin-Coating

Gold/Silver Evaporation

J-V Measurement IPCE SEM XRD

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8033826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FAPbBr3 Solar Cells

CsPbBr3 Solar Cells

Higher PCE

Moderate PCE

High Voc (>1.5 V)

Moderate JscGood Operational Stability

Wider Bandgap (~2.26 eV)

Good Voc

Lower Jsc

Excellent Thermal & Structural StabilityAll-Inorganic Nature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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